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Compound of Interest

Compound Name: 2-Ethyl-1h-indene

Cat. No.: B105611 Get Quote

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 2-Ethyl-1H-indene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Hazard Summary
2-Ethyl-1H-indene is classified as a flammable liquid and vapor. It may be fatal if swallowed

and enters the airways. Inhalation of vapors may cause drowsiness and dizziness. It is crucial

to handle this chemical with appropriate personal protective equipment in a well-ventilated

area, away from ignition sources.

Quantitative Data Summary
While specific occupational exposure limits for 2-Ethyl-1H-indene have not been established,

data for the closely related compound, Indene, can provide guidance.
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Parameter Value Source / Note

Occupational Exposure Limits

(as Indene)

NIOSH REL TWA 10 ppm (45 mg/m³) [1]

OSHA PEL TWA 10 ppm (45 mg/m³) [2]

ACGIH TLV TWA 10 ppm [1]

Glove Compatibility

Nitrile Gloves
Suitable for incidental splash

protection.
[3][4]

Butyl or Viton Gloves

Recommended for prolonged

contact or immersion with

aromatic hydrocarbons.

[3][5][6][7]

Flammability

Flash Point 173°F (for Indene) [1]

EPA Hazardous Waste Code
F003 / F005 (as a flammable

liquid)
[8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 2-Ethyl-1H-
indene.

Engineering Controls and Preparation
Ventilation: All handling of 2-Ethyl-1H-indene must be conducted in a certified chemical

fume hood to minimize the inhalation of vapors.

Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use

spark-proof tools and explosion-proof equipment.[5]

Static Discharge: Ground and bond all containers and receiving equipment during transfer to

prevent static discharge.[5]
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Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible. A Class B fire extinguisher should be available in the immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory.

PPE Category Item Specifications and Usage

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield must be

worn over goggles when there

is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

For incidental contact, nitrile

gloves (minimum 4mil

thickness) are acceptable. For

direct or prolonged contact,

butyl or Viton gloves are

recommended. Always inspect

gloves for degradation or

punctures before use.

Body Protection
Flame-Retardant Laboratory

Coat

A flame-retardant lab coat

should be worn. For larger

quantities or tasks with a high

splash potential, a chemical-

resistant apron over the lab

coat is advised.

Respiratory Protection
Not typically required when

handled in a fume hood.

If vapors are generated

outside of a fume hood, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Experimental Procedure
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Transporting: Use secondary containment, such as a bottle carrier, when transporting glass

containers of 2-Ethyl-1H-indene.

Dispensing: When transferring from a larger container, ensure proper grounding and

bonding. Pour slowly to minimize splashing and vapor generation.

Heating: Do not heat 2-Ethyl-1H-indene with an open flame. Use a heating mantle, steam

bath, or oil bath.[5]

Spill Response
Small Spills (inside a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Contain the spill with an absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

Alert others and activate the fire alarm if necessary.

Contact the institution's environmental health and safety (EHS) department.

Prevent the spill from entering drains.

Disposal Plan: Step-by-Step Guide
Proper disposal of 2-Ethyl-1H-indene and associated waste is critical to ensure environmental

protection and regulatory compliance.
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Waste Segregation and Collection
Chemical Waste: Collect all unused 2-Ethyl-1H-indene and solutions containing it in a

dedicated, properly labeled hazardous waste container. The container must be compatible

with the chemical (e.g., the original container or a designated solvent waste container).[9]

Contaminated Materials: All materials that have come into contact with 2-Ethyl-1H-indene,

such as gloves, absorbent pads, and pipette tips, must be disposed of as hazardous waste.

Empty Containers: Do not reuse empty containers. Triple-rinse the container with a suitable

solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste. Deface the

original label and dispose of the container as directed by your institution's EHS guidelines.

[10]

Waste Container Management
Labeling: All hazardous waste containers must be clearly labeled with the words

"HAZARDOUS WASTE," the full chemical name ("2-Ethyl-1H-indene"), and the approximate

concentration.[9]

Storage: Keep waste containers tightly sealed except when adding waste. Store containers

in a designated satellite accumulation area (SAA) that is at or near the point of generation

and under the control of the operator.[9] The SAA should be in a well-ventilated area, away

from ignition sources and incompatible materials.

Waste Disposal Request
Follow your institution's procedures for requesting a hazardous waste pickup from the EHS

department. Do not dispose of 2-Ethyl-1H-indene down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Ethyl-1H-indene.
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Start: Obtain 2-Ethyl-1H-indene

Preparation:
- Verify Fume Hood Operation

- Remove Ignition Sources
- Prepare Spill Kit

End: Complete Documentation

Don Personal Protective Equipment (PPE):
- Safety Goggles & Face Shield

- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves

Chemical Handling in Fume Hood:
- Ground and Bond Containers
- Dispense and Use Chemical

Waste Collection:
- Segregate Liquid and Solid Waste
- Use Labeled, Sealed Containers

Spill Occurs

Decontamination:
- Clean Work Area

- Triple-Rinse Empty Containers

Proper PPE Removal and Disposal

Store Hazardous Waste in SAA

Request Waste Pickup from EHS

Execute Spill Response Protocol

Yes

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Ethyl-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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